4-benzyl-5-[1-(2-pyridinylmethyl)-4-piperidinyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-benzyl-3-[1-(pyridin-2-ylmethyl)piperidin-4-yl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C20H23N5O/c26-20-23-22-19(25(20)14-16-6-2-1-3-7-16)17-9-12-24(13-10-17)15-18-8-4-5-11-21-18/h1-8,11,17H,9-10,12-15H2,(H,23,26)
• InChI Key: JWHIFXZZGFLILW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NNC(=O)N2CC3=CC=CC=C3)CC4=CC=CC=N4
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

The compound “4-benzyl-5-[1-(2-pyridinylmethyl)-4-piperidinyl]-2,4-dihydro-3H-1,2,4-triazol-3-one” is a complex organic molecule that contains several functional groups and rings, including a benzyl group, a piperidine ring, and a 1,2,4-triazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzyl group, the piperidine ring, and the 1,2,4-triazole ring would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present in the molecule. For example, the triazole ring is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many triazole derivatives have been studied for their antimicrobial activity.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties and activities. For example, if it shows promising biological activity, it could be further studied for potential medicinal applications.